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Compound of Interest

Compound Name:
(+)-Vinylboronic acid pinanediol

ester

CAS No.: 132488-71-2

Cat. No.: B160763

Get Quote

Executive Summary
(+)-Vinylboronic acid pinanediol ester (CAS: 132488-71-2) is a specialized chiral

organoboron reagent used primarily in Matteson asymmetric homologation. Unlike its achiral

counterpart (vinylboronic acid pinacol ester), the pinanediol derivative carries a chiral auxiliary

derived from (+)-

-pinene, enabling high diastereoselectivity (>98% d.r.) in carbon-carbon bond-forming
reactions.

Due to its niche application and susceptibility to polymerization, commercial stock is often

limited, expensive, and subject to long lead times. This guide evaluates the "Make vs. Buy"

decision, providing verified commercial sources alongside a self-validating in-house synthesis

protocol.
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Property Specification

Chemical Name (+)-Vinylboronic acid pinanediol ester

CAS Number 132488-71-2

Molecular Formula C₁₂H₁₉BO₂

Molecular Weight 206.09 g/mol

Physical State
Colorless to pale yellow oil (often solidifies upon

cooling)

Stereochemistry
Derived from (+)-Pinanediol (creates S-

configuration at boron center)

Solubility
Soluble in THF, CH₂Cl₂, Et₂O; decomposes in

water

Stability
Sensitive to oxidation; prone to polymerization

without inhibitors (e.g., BHT)

Commercial Landscape: Buy Analysis
Commercial procurement is recommended for small-scale screening (<5 g) where time is

critical. However, for process chemistry or scale-up (>10 g), the high cost and variable purity

(due to polymerization during storage) often necessitate in-house synthesis.

Primary Suppliers & Availability
Note: Availability is dynamic. Lead times below are estimates based on Q1 2025 data.
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Supplier
Catalog /
SKU

Purity Pack Size
Est. Lead
Time

Strategic
Note

Biosynth FV45012 95%+ 250mg - 5g 3-4 Weeks

High

reliability;

expensive

(~$900/g).

Santa Cruz

(SCBT)
sc-264506 95% Specialty 2-3 Weeks

"Make-to-

order" status

likely.

Manchester

Organics
N37664 95%+ 1g - 10g 4-6 Weeks

Good for bulk

inquiries; UK-

based.

Sunway

Pharm
CB37683 95% Bulk Variable

China-based;

cost-effective

for >100g.

Quality Control Warning: Commercial samples often contain 5-10% of the boronic acid

hydrolysis product or oligomers. Always verify purity via ¹¹B NMR before use in sensitive

homologations.

Technical Deep Dive: The "Make" Option (In-House
Synthesis)
For campaigns requiring >10 g, in-house synthesis is superior due to cost savings and the

ability to ensure reagent "freshness," which is critical for high stereocontrol.

Synthesis Logic
The synthesis exploits the transesterification of a vinylboronate intermediate with (+)-

pinanediol. The most robust route avoids the isolation of unstable vinylboronic acid by

performing a "one-pot" hydrolysis and re-esterification.

Protocol: Synthesis from Vinylmagnesium Bromide[1]
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Reagents:

Vinylmagnesium bromide (1.0 M in THF)

Trimethyl borate (B(OMe)₃)

(+)-Pinanediol (High optical purity is essential)

Anhydrous THF / Et₂O

Acidic workup solution (dilute H₂SO₄)

Step-by-Step Methodology:

Boronate Formation:

Cool a solution of Trimethyl borate (1.1 equiv) in anhydrous Et₂O to –78 °C under Argon.

Dropwise add Vinylmagnesium bromide (1.0 equiv) over 30 minutes. Maintain internal

temperature < –70 °C to prevent double addition.

Stir at –78 °C for 2 hours, then warm to 0 °C.

Hydrolysis:

Quench with dilute H₂SO₄ (1M) at 0 °C.

Extract with Et₂O. The organic layer contains the free Vinylboronic acid (unstable). Do not

concentrate to dryness.

Esterification (The Critical Step):

Immediately add (+)-pinanediol (0.95 equiv relative to starting Grignard) to the ethereal

solution.

Add anhydrous MgSO₄ to sequester water and drive the equilibrium toward the ester.

Stir at room temperature for 4–12 hours.
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Purification:

Filter off solids and concentrate under reduced pressure (keep bath < 30 °C).

Distillation: Purify via Kugelrohr distillation under high vacuum (approx. 0.1 mmHg). The

product distills as a colorless oil.

Self-Validating Quality Control
¹H NMR (CDCl₃, 400 MHz):

Vinyl Group: Look for the characteristic multiplet at δ 6.0–6.2 ppm (3H).

Pinanediol Skeleton: Distinctive methyl singlets at δ 0.8–1.4 ppm and the bicyclic methine

protons at δ 2.0–2.4 ppm.

Impurity Check: Absence of broad singlets >8.0 ppm (indicates free boronic acid).

¹¹B NMR (CDCl₃):

Signal: Single peak at δ ~26–28 ppm.

Flag: A peak at δ ~18 ppm indicates boroxine formation (degradation). A peak at δ ~30

ppm indicates free boronic acid.[1]

Technical Application: Matteson Asymmetric
Homologation
The primary utility of (+)-vinylboronic acid pinanediol ester is the Matteson Homologation,

which extends the carbon chain by one methylene unit with high stereocontrol, installing an

-chloro substituent that can be displaced by nucleophiles.

Mechanism & Workflow
The reaction proceeds via the addition of (dichloromethyl)lithium to the boron center, forming a

borate complex. A zinc-promoted 1,2-migration then expels a chloride ion, inverting the

stereochemistry at the migration terminus.
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Caption: The Matteson Asymmetric Homologation cycle using (+)-vinylboronic acid
pinanediol ester. ZnCl₂ is critical for facilitating the stereospecific 1,2-migration.

Experimental Protocol: Homologation to -
Chloroboronate

Reagent Prep: Generate LiCHCl₂ in situ by adding LDA (1.1 equiv) to anhydrous CH₂Cl₂ (1.2

equiv) in THF at –78 °C.

Addition: Add (+)-Vinylboronic acid pinanediol ester (1.0 equiv) dissolved in THF down the

side of the flask at –78 °C.

Migration:

Stir for 30 mins at –78 °C.

Add anhydrous ZnCl₂ (0.5–1.0 equiv, dried under vacuum/heat) as a solution in THF.

Allow the reaction to warm slowly to 20 °C over 12 hours.

Workup: Quench with saturated NH₄Cl. Extract with Et₂O.

Result: The resulting
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-chloroallyl boronate is usually used crude in the next step (nucleophilic displacement) to
avoid epimerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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